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Compound of Interest

Compound Name:
Dysprosium(III) chloride

hexahydrate

Cat. No.: B1143750 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical waste is a critical component of laboratory safety and environmental

responsibility. This guide provides detailed procedures for the safe disposal of Dysprosium(III)
chloride hexahydrate, ensuring compliance with safety regulations and minimizing

environmental impact.

I. Immediate Safety and Handling Precautions
Dysprosium(III) chloride hexahydrate is an irritant and requires careful handling to avoid

exposure. Key safety precautions include:

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling

Dysprosium(III) chloride hexahydrate. This includes safety glasses with side-shields,

chemical-resistant gloves (inspected prior to use), and a lab coat or impervious clothing.[1][2]

In case of dust formation, use a NIOSH (US) or EN 143 (EU) approved particle respirator.[1]

[2]

Ventilation: Handle the compound in a well-ventilated area, preferably in a chemical fume

hood to avoid the formation and inhalation of dust and aerosols.[1][2][3]

Avoid Contact: Prevent contact with skin and eyes.[1][2][3] In case of contact, follow the first

aid measures outlined in the Safety Data Sheet (SDS).
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Hygroscopic Nature: Dysprosium(III) chloride hexahydrate is hygroscopic and should be

stored in a cool, dry, and well-ventilated place with the container tightly closed.[2]

II. Quantitative Hazard and Exposure Data
The following table summarizes the key hazard information for Dysprosium(III) chloride
hexahydrate.

Hazard Statement GHS Classification
Precautionary Statement
Examples

H315: Causes skin irritation[1]

[2][4]
Skin Irrit. 2

P264: Wash skin thoroughly

after handling.[2] P280: Wear

protective gloves/ eye

protection/ face protection.[2]

P302 + P352: IF ON SKIN:

Wash with plenty of water.[2]

H319: Causes serious eye

irritation[1][2][4]
Eye Irrit. 2

P280: Wear protective gloves/

eye protection/ face protection.

[2] P305 + P351 + P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[1][2]

H335: May cause respiratory

irritation[1][2][4]
STOT SE 3

P261: Avoid breathing dust.[1]

[2] P271: Use only outdoors or

in a well-ventilated area.[2]

P304 + P340: IF INHALED:

Remove person to fresh air

and keep comfortable for

breathing.[2]

III. Step-by-Step Disposal Protocol
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The recommended procedure for the disposal of Dysprosium(III) chloride hexahydrate is to

engage a licensed professional waste disposal service.[1][2] The following steps outline the

process for preparing the waste for collection.

Experimental Protocol for Waste Preparation:

Segregation of Waste:

Collect all waste Dysprosium(III) chloride hexahydrate, including contaminated

materials such as gloves, weighing papers, and disposable labware, in a designated and

clearly labeled waste container.

Do not mix with other chemical waste streams unless compatibility has been confirmed.

Containerization:

Use a suitable, closed container for the waste.[1][2] The container must be in good

condition, compatible with the chemical, and properly sealed to prevent leaks or spills.

Label the container clearly with "Hazardous Waste" and the chemical name:

"Dysprosium(III) chloride hexahydrate".

Handling Spills:

In the event of a spill, avoid creating dust.[1]

Use personal protective equipment.[1][3]

Carefully sweep or shovel the spilled material into a suitable, closed container for disposal.

[1][2]

Do not let the product enter drains.[1][3]

Storage of Waste:

Store the sealed waste container in a designated, secure, and well-ventilated area, away

from incompatible materials.
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Follow all institutional and local regulations for the storage of hazardous waste.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

professional waste disposal company to arrange for the pickup and disposal of the waste.

[1][2]

Provide the waste disposal company with a copy of the Safety Data Sheet (SDS) for

Dysprosium(III) chloride hexahydrate.

An alternative disposal method mentioned in some safety data sheets involves dissolving or

mixing the material with a combustible solvent and burning it in a chemical incinerator equipped

with an afterburner and scrubber.[1][3] However, this should only be performed by a licensed

and equipped waste disposal facility. Do not attempt this procedure in a standard laboratory

setting.

IV. Disposal Decision Workflow
The following diagram illustrates the logical workflow for the proper disposal of Dysprosium(III)
chloride hexahydrate.

Start: Have Dysprosium(III) 
Chloride Hexahydrate Waste

Wear Appropriate PPE:
- Safety Glasses

- Gloves
- Lab Coat

Is there a spill? Collect Waste in a
Designated, Labeled Container

Securely Seal
the Waste Container

No

Clean up spill following
SDS guidelines:

- Avoid dust
- Sweep/shovel into container

Yes

Store in a Designated
Hazardous Waste Area

Contact EHS or Licensed
Waste Disposal Service

End: Waste Properly
Managed for Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Dysprosium(III) chloride hexahydrate.
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By adhering to these procedures, laboratory professionals can ensure the safe and

environmentally responsible disposal of Dysprosium(III) chloride hexahydrate, fostering a

culture of safety and compliance. Always consult your institution's specific guidelines and the

most recent Safety Data Sheet for the chemical before handling and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1143750?utm_src=pdf-body
https://www.benchchem.com/product/b1143750?utm_src=pdf-custom-synthesis
https://www.cdhfinechemical.com/images/product/msds/221_2037379763_dysprosiumiiichloride-casno-15059-52-6-msds.pdf
https://tracesciences.com/wp-content/uploads/2025/04/DysprosiumIII-chloride-hexahydrate-SDS.pdf
https://www.chemicalbook.com/msds/dysprosium-chloride.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/71311204
https://pubchem.ncbi.nlm.nih.gov/compound/71311204
https://www.benchchem.com/product/b1143750#dysprosium-iii-chloride-hexahydrate-proper-disposal-procedures
https://www.benchchem.com/product/b1143750#dysprosium-iii-chloride-hexahydrate-proper-disposal-procedures
https://www.benchchem.com/product/b1143750#dysprosium-iii-chloride-hexahydrate-proper-disposal-procedures
https://www.benchchem.com/product/b1143750#dysprosium-iii-chloride-hexahydrate-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1143750?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143750?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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